Cas no 898778-69-3 (5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
• CAS No: 898778-69-3
• MF: C₂₀H₂₄O₄S
• MW: 360.467164993286
• MDL: MFCD07699158
• CID: 867983
• PubChem ID: 24723519
• Update Time: 2025-04-19

5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-hexoxyphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-HEXYLOXYBENZOYL)THIOPHENE
• DTXSID20641959
• 898778-69-3
• MFCD07699158
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl][4-(hexyloxy)phenyl]methanone
• AKOS016018682
• 2-{5-[4-(HEXYLOXY)BENZOYL]THIOPHEN-2-YL}-1,3-DIOXOLANE
• 5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene

• MDL： MFCD07699158
• Inchi： 1S/C20H24O4S/c1-2-3-4-5-12-22-16-8-6-15(7-9-16)19(21)17-10-11-18(25-17)20-23-13-14-24-20/h6-11,20H,2-5,12-14H2,1H3
• InChI Key： IHQPNVIECFFVGT-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OCCCCCC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 360.13953042g/mol
• Monoisotopic Mass: 360.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones